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Compound of Interest

Compound Name: 4-Bromotetrahydropyran

Cat. No.: B1281988 Get Quote

This guide provides critical safety protocols and logistical information for the handling of 4-
Bromotetrahydropyran (CAS No. 25637-16-5). The following procedures are designed for

researchers, scientists, and drug development professionals to minimize risk and ensure

research integrity.

Chemical Identifier and Properties:

Property Value

CAS Number 25637-16-5

Molecular Formula C5H9BrO

Molecular Weight 165.03 g/mol [1]

Appearance Colorless to pale yellow liquid[2]

Density 1.467 g/cm³ at 25 °C[3]

Boiling Point 177.986 °C at 760 mmHg[3][4]

Flash Point 71.1 °C (160.0 °F) - closed cup

Vapor Pressure 1.366 mmHg at 25°C[3][4]

Hazard Identification and GHS Classification:
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4-Bromotetrahydropyran is classified as a hazardous substance. All personnel must be

aware of the following GHS classifications and precautionary measures.

Hazard Class GHS Classification Signal Word Hazard Statements

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][3]

Serious Eye

Damage/Irritation
Category 2A Warning

H319: Causes serious

eye irritation[1][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)
Warning

H335: May cause

respiratory irritation[1]

[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The minimum required PPE for handling 4-
Bromotetrahydropyran is outlined below.

PPE Category Minimum Requirement Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or punctures before use.

[5]

Eye and Face Protection
Safety glasses with side

shields or goggles

A face shield may be required

for operations with a high risk

of splashing.[5][6]

Skin and Body Protection Laboratory coat

A disposable gown is

recommended for procedures

with a higher risk of

contamination.[5]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

Use a NIOSH-approved

respirator if vapors or mists are

generated or if working in a

poorly ventilated area.[5]
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Operational Plan: Step-by-Step Handling Procedures
Adherence to the following procedural workflow is mandatory to ensure personnel safety and

prevent contamination.

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all handling procedures.

Verify that an emergency eyewash station and safety shower are accessible and operational.

Prepare all necessary equipment and reagents before handling the compound.

Ensure proper waste containers are labeled and readily available.

2. Weighing and Solution Preparation:

Use a clean, dedicated spatula and weigh boat within the chemical fume hood.

Handle the liquid carefully to minimize the generation of aerosols or splashes.

When preparing solutions, slowly add the 4-Bromotetrahydropyran to the solvent to avoid

splashing.

3. Experimental Use:

Keep the container tightly closed when not in use to prevent the release of vapors.[4]

Maintain a clean and organized workspace to minimize the risk of spills.

Avoid contact with skin, eyes, and clothing.[4]

4. Post-Handling and Cleanup:

Decontaminate all surfaces and equipment used in the procedure.

Remove and dispose of contaminated PPE according to the disposal plan.

Wash hands thoroughly with soap and water after handling is complete.
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Emergency Procedures and First Aid
Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air. If they are

not breathing, give artificial respiration. Seek

medical attention if you feel unwell.[4][5]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

skin irritation occurs, seek medical attention.[4]

[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

control center or seek medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[5]

[7]

Disposal Plan
All waste containing 4-Bromotetrahydropyran must be considered hazardous.

Contaminated Materials: Used gloves, weigh boats, and other contaminated disposable

materials should be collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused or waste solutions of 4-Bromotetrahydropyran should be collected in

a clearly labeled, sealed container for hazardous chemical waste.

Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations.[4] Contact your institution's environmental health and safety department for

specific disposal procedures.
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Visual Workflow for Handling 4-
Bromotetrahydropyran
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Caption: Standard workflow for handling 4-Bromotetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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